Cas no 86012-83-1 (4,6-dimethyl 1H-indole-4,6-dicarboxylate)

4,6-Dimethyl 1H-indole-4,6-dicarboxylate is a specialized indole derivative with a dicarboxylate functionalization at the 4 and 6 positions, alongside methyl substituents. This compound is of interest in organic synthesis and pharmaceutical research due to its structural versatility, enabling further derivatization for applications in heterocyclic chemistry. The dicarboxylate groups enhance reactivity, facilitating the formation of amides, esters, or other functionalized intermediates. Its indole core is a privileged scaffold in medicinal chemistry, often utilized in the development of bioactive molecules. The dimethyl substitution may influence solubility and steric properties, making it a valuable building block for tailored synthetic routes. Suitable for controlled reactions under optimized conditions.

4,6-dimethyl 1H-indole-4,6-dicarboxylate structure

86012-83-1 structure

Product Name:4,6-dimethyl 1H-indole-4,6-dicarboxylate

CAS No:86012-83-1

MF:C₁₂H₁₁NO₄

MW:233.220043420792

MDL:MFCD07781294

CID:991314

PubChem ID:13046811

Update Time:2025-06-07

4,6-dimethyl 1H-indole-4,6-dicarboxylate Chemical and Physical Properties

Names and Identifiers

- 4,6-INDOLE DICARBOXYLIC ACID METHYL ESTER
- 4,6-DI(METHOXYCARBONYL)INDOLE
- 4-methoxycarbonyl-1H-indole-6-carboxylic acid
- 4-(methoxycarbonyl)-1H-indole-6-carboxylic acid
- Dimethyl 1H-Indole-4,6-dicarboxylate
- QC-2821
- 4,6-dimethyl 1H-indole-4,6-dicarboxylate
- CS-0361289
- 86012-83-1
- SCHEMBL6418376
- 4,6-Indoledicarboxylic acid methyl ester
- dimethyl1H-indole-4,6-dicarboxylate
- SB15266
- FT-0762562
- A935399
- 4,6-DI(METHOXYCARBONYL) INDOLE
- DB-076534
- MDL： MFCD07781294
- Inchi： 1S/C12H11NO4/c1-16-11(14)7-5-9(12(15)17-2)8-3-4-13-10(8)6-7/h3-6,13H,1-2H3
- InChI Key： RYQGTBZONSYIGI-UHFFFAOYSA-N
- SMILES： O(C)C(C1=CC(C(=O)OC)=CC2=C1C=CN2)=O

Computed Properties

Exact Mass: 233.06900
Monoisotopic Mass: 233.06880783g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 17
Rotatable Bond Count: 4
Complexity: 318
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.8
Topological Polar Surface Area: 68.4Å²

Experimental Properties

PSA: 68.39000
LogP: 1.74110

4,6-dimethyl 1H-indole-4,6-dicarboxylate Customs Data

HS CODE：2933990090
Customs Data：

China Customs Code:
2933990090

Overview:

2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

Declaration elements:

Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

Summary:

2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

4,6-dimethyl 1H-indole-4,6-dicarboxylate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Chemenu	CM246879-25g	dimethyl 1H-indole-4,6-dicarboxylate	86012-83-1	95%+	25g	$2187	2021-08-04
TRC	I628338-1mg	4,6-Indole Dicarboxylic Acid Methyl Ester	86012-83-1		1mg	$ 50.00	2022-06-04
TRC	I628338-2mg	4,6-Indole Dicarboxylic Acid Methyl Ester	86012-83-1		2mg	$ 65.00	2022-06-04
TRC	I628338-10mg	4,6-Indole Dicarboxylic Acid Methyl Ester	86012-83-1		10mg	$ 160.00	2022-06-04
Alichem	A199009431-1g	Dimethyl 1H-indole-4,6-dicarboxylate	86012-83-1	97%	1g	$459.55	2023-08-31
Chemenu	CM246879-1g	dimethyl 1H-indole-4,6-dicarboxylate	86012-83-1	95%+	1g	$447	2023-02-01
eNovation Chemicals LLC	Y0997559-5g	4,6-Indoledicarboxylic acid methyl ester	86012-83-1	95%	5g	$1500	2024-08-02
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBLJ2461-1G	4,6-dimethyl 1H-indole-4,6-dicarboxylate	86012-83-1	95%	1g	￥ 2,758.00	2023-04-13
A2B Chem LLC	AC20200-1g	4,6-Di(methoxycarbonyl) indole	86012-83-1	97%	1g	$444.00	2024-04-19
A2B Chem LLC	AC20200-100mg	4,6-Di(methoxycarbonyl) indole	86012-83-1	97%	100mg	$98.00	2024-04-19

4,6-dimethyl 1H-indole-4,6-dicarboxylate Suppliers

Amadis Chemical Company Limited

Gold Member

Audited Supplier

(CAS:86012-83-1)4,6-dimethyl 1H-indole-4,6-dicarboxylate

Order Number:A935399

Stock Status:in Stock

Quantity:250mg/1g

Purity:99%

Pricing Information Last Updated:Friday, 30 August 2024 15:17

Price ($):185.0/500.0

Email:sales@amadischem.com

Product Official Link

4,6-dimethyl 1H-indole-4,6-dicarboxylate Related Literature

1. Estimation of hydrogen sulfide from crude petroleum: a unique invention using a simple chemosensor†

Shampa Kundu,Prithidipa Sahoo New J. Chem., 2019,43, 12369-12374
2. Establishing new scaling relations on two-dimensional MXenes for CO2 electroreduction†

Albertus D. Handoko,Khoong Hong Khoo,Teck Leong Tan,Hongmei Jin,Zhi Wei Seh J. Mater. Chem. A, 2018,6, 21885-21890
3. Evolution and characterization of a benzylguanine-binding RNA aptamer†

J. Xu,T. J. Carrocci,A. A. Hoskins Chem. Commun., 2016,52, 549-552
4. Emerging investigators series: ultraviolet and free chlorine aqueous-phase advanced oxidation process: kinetic simulations and experimental validation†

Divya Kamath,Daisuke Minakata Environ. Sci.: Water Res. Technol., 2018,4, 1231-1238
5. Excitation energies from ground-state density-functionals by means of generator coordinates

A. B. F. da Silva,K. Capelle Phys. Chem. Chem. Phys., 2009,11, 4564-4569

Related Categories

Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Phthalic acid and derivatives

86012-83-1 (4,6-dimethyl 1H-indole-4,6-dicarboxylate) Related Products

Recommended suppliers